Cericlamine

Cericlamine (CAS: 112922-55-1), also known as JO-1017, is a racemic 3-(3,4-dichlorophenyl)-2-methylpropan-1-ol derivative investigated as a potent serotonin reuptake inhibitor (SSRI). [REFS-1, REFS-2]. Unlike many tricyclic antidepressants (TCAs), its primary biochemical profile is characterized by a selective action on the serotonin transporter system without significant affinity for muscarinic, histaminic, or other conventional brain receptors, and it does not inhibit monoamine oxidase (MAO) A or B. [1]. This targeted mechanism, combined with its racemic nature, forms the basis for its specific utility in neuropharmacological research compared to other antidepressant classes.

Substituting Cericlamine with a more common selective serotonin reuptake inhibitor (SSRI) or an older tricyclic antidepressant (TCA) can introduce critical experimental variables. Standard, often enantiomerically pure, SSRIs like escitalopram lack the specific pharmacological contributions of a racemic compound which may possess distinct activities for each stereoisomer. [REFS-1, REFS-2]. Conversely, substituting with TCAs introduces significant off-target activity; Cericlamine is specifically noted to be free from the central anticholinergic, antihistaminic properties, and severe cardiotoxicity that are characteristic of many TCAs. [3]. Therefore, for studies requiring potent serotonin reuptake inhibition without these confounding activities, or for investigating the effects of this specific racemic agent, direct substitution is pharmacologically inappropriate.

High Target Selectivity vs. TCAs

Cericlamine demonstrates a highly selective mechanism of action compared to older tricyclic antidepressants (TCAs). In vitro biochemical studies confirmed that Cericlamine lacks marked affinity for muscarinic acetylcholine and histaminic receptors. [1]. Furthermore, in vivo studies in guinea pigs showed it was devoid of the severe cardiotoxicity associated with TCAs. [1]. This 'clean' profile ensures that observed effects are more directly attributable to serotonin reuptake inhibition, rather than confounding anticholinergic or antihistaminic activities.

Procuring this compound allows for the study of serotonin reuptake inhibition with a higher degree of target specificity, reducing experimental noise and potential side-effect-driven artifacts common with less selective agents.

Racemic Mixture: Distinct Enantiomer Effects

Cericlamine is supplied as a racemic mixture, designated as (±)-3-(3,4-dichlorophenyl)-2-dimethylamino-2-methylpropan-1-ol. [1]. The specific synthesis of the (S)-(+)-enantiomer has been a subject of research, indicating that the stereoisomers are of distinct scientific interest. [2]. Within the broader class of serotonin and norepinephrine reuptake inhibitors, it is well-established that individual enantiomers can possess significantly different activities and selectivity ratios for serotonin (SERT) versus norepinephrine (NET) transporters, as seen with venlafaxine. [3]. This strongly suggests that the two enantiomers of Cericlamine are not pharmacologically identical, and the effects of the compound are a composite of both.

A buyer should select racemic Cericlamine specifically to investigate the compound's unique, composite pharmacology, which cannot be replicated by using a single-enantiomer SSRI or a different racemic SNRI with a known, distinct enantiomer activity profile.

In Vivo Antidepressant-Like Effects

Cericlamine demonstrates functional activity consistent with its mechanism as a serotonin reuptake inhibitor in established behavioral assays. In the mouse behavioral despair (forced swim) test, Cericlamine administration led to a decrease in immobility time, a standard preclinical marker for antidepressant efficacy. [1]. It also strongly potentiated head-twitches induced by L-5-hydroxytryptophan (L-5-HTP) in mice, a classic in vivo assay for serotonergic system enhancement. [1]. This confirms the compound's biological activity and bioavailability to engage central nervous system targets.

This provides procurement confidence that the compound is not merely an in vitro tool but is a functionally active agent capable of producing relevant physiological and behavioral outcomes in established animal models.

Serotonergic Research Without Anticholinergic Confounds

For research models where outcomes (e.g., cognitive tests, sleep architecture, cardiovascular parameters) are sensitive to anticholinergic or antihistaminic effects, Cericlamine serves as a more specific tool than tricyclic antidepressants. Its selective action on serotonin uptake allows for clearer interpretation of results related to the serotonergic system. [1]

Racemic Dual-Action Pharmacology

Cericlamine is the right choice for studies designed to explore the combined, and potentially synergistic or antagonistic, effects of two distinct enantiomers acting on monoamine transporters. This contrasts with studies using enantiopure drugs like escitalopram, which only probe the effects of a single stereoisomer. [2]

Antidepressant Discovery Reference Compound

In screening pipelines for novel antidepressants, Cericlamine can be used as a benchmark reference compound. Its confirmed in vivo activity in models like the forced swim test provides a reliable positive control for validating new assays or comparing the efficacy of novel chemical entities that target the serotonin system. [1]